Cas no 39876-86-3 (2-(1,2,4-Triazol-1-yl)aniline;hydrochloride)

• Product Name: 2-(1,2,4-Triazol-1-yl)aniline;hydrochloride
• CAS No: 39876-86-3
• MF: C₈H₉ClN₄
• MW: 196.63685965538
• CID: 4713836
• Update Time: 2023-08-15

2-(1,2,4-Triazol-1-yl)aniline;hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(1H-1,2,4-Triazol-1-yl)phenyl]amine hydrochloride
• 2-(1,2,4-Triazol-1-yl)aniline;hydrochloride

• Inchi： 1S/C8H8N4.ClH/c9-7-3-1-2-4-8(7)12-6-10-5-11-12;/h1-6H,9H2;1H
• InChI Key： MLEAPHGPZASKFV-UHFFFAOYSA-N
• SMILES： Cl.N1(C=NC=N1)C1C=CC=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 150
• Topological Polar Surface Area: 56.7